Chloromethyl morpholine-4-carboxylate
Cat. No. B3038951
Key on ui cas rn:
93765-68-5
M. Wt: 179.6 g/mol
InChI Key: LHXLWSDJXYETLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:7]1[CH2:8][O:9][CH2:10][CH2:11][NH:12]1.[Cl:1][CH2:2][O:3][C:4](=[O:5])[Cl:6]>>[Cl:1][CH2:2][O:3][C:4](=[O:5])[N:12]1[CH2:7][CH2:8][O:9][CH2:10][CH2:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)OCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(OCCl)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
